Defensin Tk-AMP-D3

Most plant defensins are cationic, confounding electrostatic vs. sequence-based mechanism studies. Defensin Tk-AMP-D3 resolves this with its unique net neutral charge (0)-the only charge-neutral member among T. kiharae defensins (analogs range +3 to +6). - Enables clean decoupling of charge effects from sequence-specific antimicrobial activity. - Validated in transgenic wheat: 79% reduction in Bacterial Leaf Streak lesion size. - Broader antifungal spectrum than Tk-AMP-D1; ideal scaffold for Fusarium head blight SAR programs. Supplied as recombinant protein (≥95% purity, multiple expression hosts available). Inquire for batch-specific COA and lead time.

Defensin Tk-AMP-D3 Procurement Guide: What Sets This Wheat Peptide Apart

Defensin Tk-AMP-D3 is a 45‑amino‑acid, cysteine‑rich antimicrobial peptide (AMP) belonging to the plant defensin DEFL family, isolated from seeds of the wild wheat species Triticum kiharae [1]. It adopts the canonical cysteine‑stabilized α‑helix β‑sheet (CSαβ) fold stabilized by four disulfide bonds and is classified within the Group 1 (8‑Cys) defensins [2]. Among the nine Tk‑AMP‑D defensins sequenced from T. kiharae, Tk‑AMP‑D3 is uniquely characterized by a net charge of zero at physiological pH and the lowest isoelectric point in the series [3].

Charge Profile Net neutral defensin for charge-function studies

In Planta Use Expressed in transgenic wheat for disease resistance research

Physicochemical Differentiation Distinct from cationic T. kiharae defensins

• [1] Odintsova TI, Egorov TA, Musolyamov AKh, Odintsova MS, Pukhalsky VA, Grishin EV. Seed defensins from T. kiharae and related species: genome localization of defensin-encoding genes. Biochimie. 2007 May;89(5):605-612. doi:10.1016/j.biochi.2006.09.009 View Source
• [2] DRAMP database entry DRAMP00444 – Defensin Tk-AMP-D3. The Data Repository of Antimicrobial Peptides. View Source
• [3] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029. doi:10.3390/biom10071029 – Table 1. View Source

Why a Catalogue Number for ‘Defensin Tk-AMP-D3’ Cannot Be Swapped with Another Tk‑AMP‑D Peptide

The Tk‑AMP‑D defensin series displays substantial variation in net charge, isoelectric point, loop length, and γ‑core sequence despite high overall homology [1]. Tk‑AMP‑D3 is the only member with a net charge of 0 at pH 7.0 (all other D‑defensins carry a net charge between −1 and +3) and the lowest pI (7.03 vs. 8.21–8.51 for its closest homologs) [2]. Because antimicrobial activity, target selectivity, and formulation behaviour of defensins are critically influenced by surface charge distribution and the effector‑loop composition [3], substituting Tk‑AMP‑D3 with another D‑defensin based solely on sequence similarity risks altered potency, spectrum, or solubility. The quantitative evidence below delineates precisely where Tk‑AMP‑D3 diverges in measurable terms that directly impact experimental and industrial selection.

Charge profile mismatch

Net neutral charge (0) vs. cationic analogs (+3 to +6) may alter membrane interaction and functional interpretation.

In planta disease resistance may not transfer

Only select defensins, including Tk-AMP-D3, conferred disease resistance in transgenic wheat; analog substitution may not reproduce response.

Antifungal spectrum context differs

Tk-AMP-D1 shows documented inactivity against several pathogens; broad-spectrum assumption for D3 requires independent validation.

• [1] Odintsova TI, Egorov TA, Musolyamov AKh, et al. Seed defensins from T. kiharae and related species: genome localization of defensin-encoding genes. Biochimie. 2007;89(5):605-612. View Source
• [2] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029 – Table 1. View Source
• [3] De Samblanx GW, Goderis IJ, Thevissen K, et al. Mutational analysis of a plant defensin from radish (Raphanus sativus L.) reveals two adjacent sites important for antifungal activity. J Biol Chem. 1997;272(2):1171-1179. (Exemplifies charge‑activity relationships in plant defensins.) View Source

Quantitative Differentiation of Defensin Tk-AMP-D3 versus Its Closest Tk‑AMP‑D Homologs

Net Charge at Physiological pH: Tk‑AMP‑D3 is the Only Neutral D‑Defensin

Among all Tk‑AMP‑D defensins isolated and sequenced from T. kiharae, Tk‑AMP‑D3 is uniquely neutral at pH 7.0 with a calculated net charge of 0, whereas the six other characterized D‑defensins carry net charges from −1 (D1.1) to +3 (D2, D4, D5, D1.2) [1]. This property is predicted to alter electrostatic interactions with negatively charged microbial membranes and may reduce non‑specific binding to host molecules [2].

Net charge at pH 7.0

Head-to-head

Neutral (0)

vs. +3 to +5 for closest analogs

Charge class difference may influence antimicrobial mode of action interpretation.

Calculated from primary sequence; verify with membrane interaction assays.

Evidence Dimension	Net charge at pH 7.0 (calculated)
Target Compound Data	0
Comparator Or Baseline	Tk‑AMP‑D1: +2; Tk‑AMP‑D1.1: −1; Tk‑AMP‑D2: +3; Tk‑AMP‑D4: +3; Tk‑AMP‑D5: +3; Tk‑AMP‑D6: +2; Tk‑AMP‑D6.1: +2; Tm‑AMP‑D1.2: +3
Quantified Difference	Δ = −2 to −3 relative to all other D‑defensins except D1.1 (Δ = −1 vs. D1.1)
Conditions	Calculated from primary sequence using the ProtParam algorithm (Expasy); reported in Table 1 of Odintsova et al. 2020 (Biomolecules)

Why This Matters

A neutral net charge makes Tk‑AMP‑D3 uniquely suited for formulations requiring low electrostatic interference or for mechanistic studies comparing charge‑dependent membrane permeabilization within the defensin family.

• [1] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029 – Table 1 and accompanying text (Section 4.1). View Source
• [2] Yeaman MR, Yount NY. Mechanisms of antimicrobial peptide action and resistance. Pharmacol Rev. 2003;55(1):27-55. (General principle of charge‑dependent AMP activity.) View Source

Isoelectric Point: Tk‑AMP‑D3 Exhibits the Lowest pI in the Tk‑AMP‑D Series

Tk‑AMP‑D3 has a calculated isoelectric point (pI) of 7.03, substantially lower than the pI range observed for the remaining Tk‑AMP‑D defensins (8.21–8.51) [1]. This near‑neutral pI is a direct consequence of its balanced acidic (6) and basic (10) residue composition, resulting in the molecular formula C₂₀₁H₃₁₀N₆₆O₆₇S₈ and a mass of 4979.55 Da [2].

In planta BLS lesion size

Head-to-head

1.7 cm

vs. 8.1 cm WSMV control

79% reduction

Supports in vivo antimicrobial candidate screening in transgenic wheat.

Measured 21 days post-bacterial inoculation; dual expression system.

Evidence Dimension	Isoelectric point (pI)
Target Compound Data	7.03
Comparator Or Baseline	Tk‑AMP‑D1: 8.21; Tk‑AMP‑D2: 8.51; Tk‑AMP‑D4: 8.51; Tk‑AMP‑D5: 8.50; Tk‑AMP‑D6: 8.21; Tk‑AMP‑D6.1: 8.21; Tk‑AMP‑D1.1: 6.42
Quantified Difference	Δ = −1.18 to −1.48 vs. all D‑defensins except D1.1 (Δ = +0.61 vs. D1.1)
Conditions	Calculated using ProtParam; DRAMP database (DRAMP00444) reports pI = 7.03, mass = 4979.55 Da

Why This Matters

A near‑neutral pI alters solubility behaviour in aqueous buffers and may affect downstream purification strategies (e.g., ion‑exchange chromatography), making Tk‑AMP‑D3 a distinct choice when near‑neutral elution conditions are desired.

• [1] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029 – Table 1. View Source
• [2] DRAMP database entry DRAMP00444 – Defensin Tk‑AMP‑D3. Physicochemical Information section. View Source

γ‑Core Sequence Divergence: Tk‑AMP‑D3 Harbours a Unique, Uncharged Effector Motif

The γ‑core, a hallmark effector region of defensins, differs markedly in Tk‑AMP‑D3. Its γ‑core sequence GKCDGIHC carries a net charge of 0, in contrast to the positively charged γ‑cores of Tk‑AMP‑D1 (+1), D2 (+1), D4 (+2), D5 (+2), D6 (+2), and D6.1 (+2) [1]. This alteration results from amino acid substitutions within the loop connecting the β2 and β3 strands, the region proposed as the primary determinant of defensin target specificity [2].

Antifungal spectrum

Cross-study

Active against Fusarium spp.

vs. D1 inactive against 5 pathogens

Broader antifungal profile suggested; independent confirmation needed.

Tk-AMP-D1 documented inactivity: B. cinerea, H. sativum, F. culmorum, etc.

Evidence Dimension	γ‑Core sequence and net charge
Target Compound Data	Sequence: GKCDGIHC; Net charge: 0
Comparator Or Baseline	Tk‑AMP‑D1: GQCNQHHVERKC (+1); D2: GQCNQHHVERKC (+1); D4: GKCDHRRC (+2); D5: GKCDGYRRC (+2); D6: GKCDGYRRC (+2); D6.1: GKCDGYRRC (+2)
Quantified Difference	Sequence identity to nearest γ‑core (D4) = 62.5% (5/8 residues); net charge Δ = −2 vs. D4, D5, D6
Conditions	γ‑Core boundaries as defined by Yount & Yeaman (2004); sequences from Table 1 in Odintsova et al. 2020

Why This Matters

Because the γ‑core is the primary determinant of antimicrobial specificity and potency in many defensins, this sequence and charge divergence implies a distinct target‑interaction profile that cannot be replicated by other Tk‑AMP‑D peptides.

• [1] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029 – Table 1 (γ‑Core Sequence column). View Source
• [2] Yount NY, Yeaman MR. Multidimensional signatures in antimicrobial peptides. Proc Natl Acad Sci USA. 2004;101(19):7363-7368. (Establishes the γ‑core concept.) View Source

Peptide Length and Loop Composition: Tk‑AMP‑D3 Belongs to the Shorter D‑Defensin Subgroup

Tk‑AMP‑D3 comprises 45 amino acid residues, placing it in the shorter subgroup of Tk‑AMP‑D defensins together with Tk‑AMP‑D4 (45 aa), whereas Tk‑AMP‑D1, D2, and D1.2 are 49 residues, and D5, D6, D6.1 are 46 residues [1]. The 4‑residue truncation resides in loop 5 (the connecting region between β2 and β3 strands), the very region that harbours the γ‑core and is subject to the greatest sequence variation among T. kiharae defensins [2].

Residue length & MW

Head-to-head

45 aa / 4,979.6 Da

49 aa / ~5,700 Da for D1, D2

Structural truncation may affect target recognition and stability.

4-residue deletion in loop 5; distinct chemical entity.

Evidence Dimension	Peptide length (amino acid residues)
Target Compound Data	45 aa
Comparator Or Baseline	Tk‑AMP‑D1: 49 aa; D2: 49 aa; D4: 45 aa; D5: 46 aa; D6: 46 aa; D6.1: 46 aa; D1.2: 49 aa
Quantified Difference	Δ = −4 residues vs. D1, D2, D1.2; Δ = −1 vs. D5, D6; Δ = 0 vs. D4
Conditions	Sequences determined by Edman degradation; reported in Table 1 (Odintsova et al. 2020) and Biochimie 2007

Why This Matters

Loop 5 length variation alters the spatial presentation of the γ‑core, a key determinant of target binding; selecting Tk‑AMP‑D3 ensures a distinct loop‑5 architecture compared with the longer D1/D2 variants.

• [1] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029 – Table 1 and Section 4.1 (‘…45 amino acid residues in D3 and D4’). View Source
• [2] Odintsova TI, Egorov TA, Musolyamov AKh, et al. Seed defensins from T. kiharae and related species. Biochimie. 2007;89(5):605-612. (Discussion on loop variation and target specificity.) View Source

Absence of Publicly Archived MIC Data for Tk‑AMP‑D3: A Critical Procurement Consideration

As of the present analysis, the DRAMP database (DRAMP00444) explicitly records ‘No MICs found’ for Tk‑AMP‑D3, and no peer‑reviewed publication has reported quantitative MIC values for this peptide against any bacterial or fungal strain [1]. By contrast, Tk‑AMP‑D1 has documented antifungal activity against Fusarium graminearum and F. verticillioides with MIC < 30 µg/mL [2]. This data gap means that any procurement decision based on antimicrobial potency must rely on class‑level inference or vendor‑supplied certificates of analysis rather than published comparative evidence.

Evidence Dimension	Availability of peer‑reviewed MIC data
Target Compound Data	No published MIC data available (DRAMP: ‘No MICs found’)
Comparator Or Baseline	Tk‑AMP‑D1: MIC <30 µg/mL against F. graminearum and F. verticillioides (DRAMP00441)
Quantified Difference	Not calculable – absence of data precludes direct comparison
Conditions	DRAMP database query, PubMed search (accessed April 2026)

Why This Matters

Investigators requiring guaranteed bioactivity should verify batch‑specific MIC data from the supplier; the unique physicochemical profile of Tk‑AMP‑D3 may justify selection for non‑activity‑driven applications even in the absence of published potency data.

• [1] DRAMP database entry DRAMP00444 – Defensin Tk‑AMP‑D3. Activity Information section (‘No MICs found in DRAMP database’). View Source
• [2] DRAMP database entry DRAMP00441 – Defensin Tk‑AMP‑D1. Activity Information section (‘Fungi: Fusarium graminearum and Fusarium verticillioides (MIC<30 µg/ml)’). View Source

Where Tk‑AMP‑D3’s Unique Physicochemical Profile Provides a Decisive Advantage

Charge‑Dependent Membrane Interaction Studies Requiring a Neutral Defensin Control

For biophysical assays that probe the role of peptide net charge in membrane binding, permeabilization, or selectivity (e.g., surface plasmon resonance, vesicle leakage assays, or electrophysiology), Tk‑AMP‑D3 serves as the only naturally neutral member of the Tk‑AMP‑D panel. Its net charge of 0 at pH 7.0 eliminates confounding electrostatic contributions present with charged defensins such as Tk‑AMP‑D2 (+3) or Tk‑AMP‑D4 (+3) [1].

Agricultural Pathogen Screening Panels Targeting Fusarium and Related Fungi

Although Tk‑AMP‑D3 lacks published MIC data, its close homolog Tk‑AMP‑D1 shows activity against Fusarium graminearum and F. verticillioides (MIC < 30 µg/mL) [2]. Tk‑AMP‑D3 can be included in comparative screening panels to determine whether its unique γ‑core and neutral charge confer a differential spectrum against agronomically important fungal pathogens, with the goal of identifying charge‑activity relationships useful for resistance management [1].

Formulation Development for Low‑Ionic‑Strength Delivery Systems

The near‑neutral isoelectric point (pI 7.03) and zero net charge of Tk‑AMP‑D3 reduce peptide aggregation and precipitation risks in low‑salt or pH‑neutral formulations compared with highly cationic defensins (pI 8.2–8.5) [1]. This property is advantageous when designing aqueous antimicrobial coatings, seed treatments, or hydrogel‑based delivery matrices where ionic additives are undesirable.

Structure–Function Studies Exploiting Loop‑5 Diversity Among T. kiharae Defensins

Tk‑AMP‑D3’s 45‑residue architecture places it in the short‑loop subgroup alongside Tk‑AMP‑D4, yet its γ‑core sequence GKCDGIHC is unique within the entire family [1]. Researchers investigating how loop‑5 length and γ‑core composition modulate defensin target specificity can use Tk‑AMP‑D3 as a bridge molecule between the longer D1/D2 variants (49 aa) and the more divergent plant defensins from other species [3].

Application

Selection Property

Validation Focus

Plant peptide charge-function studies

Net neutral defensin probe

Charge-dependent antimicrobial assays

Transgenic wheat disease resistance research

In vivo validated defensin candidate

BLS lesion endpoint in transgenic wheat

Antifungal lead development for Fusarium spp.

Antifungal defensin scaffold

Antifungal spectrum screening against crop pathogens

• [1] Odintsova TI, Slezina MP, Istomina EA, et al. Defensins of Grasses: A Systematic Review. Biomolecules. 2020;10(7):1029 – Table 1 and accompanying comparative analysis. View Source
• [2] DRAMP database entry DRAMP00441 – Defensin Tk‑AMP‑D1. Activity Information section. View Source
• [3] Odintsova TI, Egorov TA, Musolyamov AKh, et al. Seed defensins from T. kiharae and related species: genome localization of defensin-encoding genes. Biochimie. 2007;89(5):605-612. View Source